Cas no 2551119-65-2 (lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate)
2551119-65-2 structure
Product Name:lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
CAS No:2551119-65-2
MF:C6H8LiN3O2
MW:161.087620735168
MDL:MFCD32875345
CID:5656754
PubChem ID:155822257
Update Time:2023-11-27
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Lithium;3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
- EN300-27194225
- lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
- 2551119-65-2
-
- MDL: MFCD32875345
- Inchi: 1S/C6H9N3O2.Li/c1-4-7-5(9-8-4)2-3-6(10)11;/h2-3H2,1H3,(H,10,11)(H,7,8,9);/q;+1/p-1
- InChI Key: PTPRMIHCCVZKHE-UHFFFAOYSA-M
- SMILES: [O-]C(CCC1=NNC(C)=N1)=O.[Li+]
Computed Properties
- Exact Mass: 161.07765494g/mol
- Monoisotopic Mass: 161.07765494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.7Ų
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27194225-1g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 1g |
$205.0 | 2023-09-10 | |
| Enamine | EN300-27194225-5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 5g |
$933.0 | 2023-09-10 | |
| Enamine | EN300-27194225-10g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 10g |
$1846.0 | 2023-09-10 | |
| Enamine | EN300-27194225-0.05g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.05g |
$47.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.1g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.1g |
$71.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.25g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.25g |
$102.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.5g |
$160.0 | 2025-03-20 | |
| Enamine | EN300-27194225-1.0g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 1.0g |
$205.0 | 2025-03-20 | |
| Enamine | EN300-27194225-2.5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 2.5g |
$472.0 | 2025-03-20 | |
| Enamine | EN300-27194225-5.0g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 5.0g |
$933.0 | 2025-03-20 |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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